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Compound of Interest

Compound Name: Anti-Rat CD2 Antibody (OX-34)

Cat. No.: B3252270 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage and stability of the reconstituted

OX-34 antibody. Below you will find troubleshooting guides, frequently asked questions (FAQs),

and detailed experimental protocols to ensure the optimal performance of your antibody in your

experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized OX-34 antibody upon receipt?

A1: Lyophilized antibodies are very stable and should be stored at -20°C or -80°C upon receipt.

Stored correctly, they can be stable for several years.[1]

Q2: What is the recommended procedure for reconstituting the OX-34 antibody?

A2: For optimal results, it is recommended to briefly centrifuge the vial to ensure the lyophilized

powder is at the bottom. Reconstitute the antibody with sterile, distilled water to the

concentration specified on the product datasheet. Gently vortex the vial to ensure the antibody

is fully dissolved.[2][3][4][5]

Q3: How should I store the reconstituted OX-34 antibody?

A3: The storage of the reconstituted antibody depends on the intended frequency of use. For

short-term storage (up to one week), the antibody can be kept at 4°C. For long-term storage, it
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is crucial to aliquot the antibody into single-use volumes and store them at -20°C or -80°C to

avoid repeated freeze-thaw cycles.[1]

Q4: Can I add cryoprotectants like glycerol to the reconstituted antibody?

A4: Yes, adding sterile glycerol to a final concentration of 50% can help prevent freeze-thaw

damage and is recommended for long-term storage at -20°C.[5]

Q5: What is the expected stability of the reconstituted OX-34 antibody?

A5: The stability of the reconstituted antibody is dependent on the storage conditions. When

stored in aliquots at -20°C with a cryoprotectant, the antibody should remain stable for up to a

year. At 4°C, stability is typically maintained for a few weeks. However, for critical experiments,

it is always best to use a freshly thawed aliquot.

Storage and Stability Data
The following table summarizes the recommended storage conditions and expected stability for

the OX-34 antibody in its lyophilized and reconstituted forms.
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Form
Storage
Temperature

Recommended
Duration

Key
Considerations

Lyophilized -20°C or -80°C Several years

Keep desiccated and

protected from

moisture.

Reconstituted (Short-

term)
4°C Up to 1 week

Ideal for immediate or

frequent use. Avoid

microbial

contamination.

Reconstituted (Long-

term)
-20°C Up to 1 year

Crucial to aliquot to

avoid freeze-thaw

cycles. The addition of

50% glycerol is

recommended.

Reconstituted (Long-

term)
-80°C Up to 1 year

Crucial to aliquot to

avoid freeze-thaw

cycles. Considered

the most stable

condition for long-term

storage.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized OX-34
Antibody
Materials:

Lyophilized OX-34 antibody vial

Sterile, distilled water

Sterile pipette tips

Microcentrifuge
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Procedure:

Centrifuge: Before opening, centrifuge the vial of lyophilized antibody at 10,000 x g for 20

seconds to ensure the powder is collected at the bottom of the vial.[4]

Reconstitution: Carefully open the vial and add the volume of sterile, distilled water as

recommended on the product-specific datasheet to achieve the desired final concentration.

Dissolution: Gently vortex the vial to mix. Avoid vigorous shaking to prevent foaming and

potential denaturation of the antibody.[4]

Incubation (Optional): For complete dissolution, you can let the vial sit at room temperature

for 10-15 minutes with occasional gentle mixing.

Final Centrifugation: Briefly centrifuge the vial again to collect the entire volume of the

reconstituted antibody solution at the bottom.

Protocol 2: Aliquoting and Long-Term Storage of
Reconstituted OX-34 Antibody
Materials:

Reconstituted OX-34 antibody

Sterile, low-protein-binding microcentrifuge tubes

Sterile pipette tips

Sterile glycerol (for -20°C storage)

Procedure:

Determine Aliquot Volume: Based on your typical experimental needs, determine the

appropriate volume for each aliquot. It is advisable to make aliquots of at least 10 µL to

minimize the effects of evaporation and adsorption to the vial surface.

Prepare Aliquots:
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For -80°C storage: Directly pipette the determined volume of the reconstituted antibody

into each sterile microcentrifuge tube.

For -20°C storage: If desired, add an equal volume of sterile glycerol to the reconstituted

antibody solution to achieve a final glycerol concentration of 50%. Mix gently and then

pipette the final solution into each sterile microcentrifuge tube.

Labeling: Clearly label each aliquot with the antibody name, concentration, and the date of

reconstitution.

Storage: Immediately place the aliquots in a -20°C or -80°C freezer. Ensure the freezer is not

a frost-free model, as these cycle through freeze-thaw periods.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Reduced antibody activity or

no signal

1. Improper storage of

reconstituted antibody (e.g.,

repeated freeze-thaw

cycles).2. Antibody

degradation due to prolonged

storage at 4°C.3. Incorrect

reconstitution leading to a

lower final concentration.

1. Always use a fresh aliquot

for each experiment. Ensure

proper long-term storage at

-20°C or -80°C.2. For critical

experiments, use aliquots

stored for less than a year. If

storing at 4°C, use within one

week.3. Double-check the

reconstitution volume on the

datasheet and ensure the

lyophilized powder was fully

dissolved.

High background in staining or

assay

1. Antibody concentration is

too high.2. Aggregation of the

antibody due to improper

storage or handling.

1. Perform a titration

experiment to determine the

optimal antibody concentration

for your application.2. Before

use, centrifuge the antibody

aliquot at high speed (e.g.,

10,000 x g) for 1-5 minutes to

pellet any aggregates and use

the supernatant. Avoid

vortexing an antibody solution

vigorously.

Precipitate observed in the

reconstituted antibody solution

1. The antibody was not fully

dissolved during

reconstitution.2. Aggregation

has occurred over time.

1. Ensure the reconstitution

protocol was followed correctly,

including gentle vortexing.2.

Centrifuge the vial to pellet the

precipitate and carefully use

the supernatant. Consider if

the storage conditions may

have contributed to

aggregation.
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Visual Guides
CD2 Signaling Pathway
The OX-34 antibody targets the CD2 antigen, a cell surface glycoprotein expressed on T-cells

and NK cells. The binding of OX-34 can modulate the CD2 signaling pathway, which plays a

role in T-cell activation and adhesion. The following diagram illustrates a simplified overview of

the key molecules involved in the CD2 signaling cascade.
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Caption: Simplified CD2 Signaling Pathway.
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Experimental Workflow: Antibody Reconstitution and
Storage
This workflow outlines the critical steps from receiving your lyophilized OX-34 antibody to its

proper long-term storage. Following this workflow will help maintain the integrity and

performance of your antibody.

OX-34 Antibody Reconstitution and Storage Workflow

Receive Lyophilized
OX-34 Antibody

Store at -20°C or -80°C

Reconstitute with
Sterile Water

Short-Term Storage
(4°C, <1 week)

Long-Term Storage

Use in Experiment

Aliquot into
Single-Use Volumes

Store Aliquots at
-20°C or -80°C

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3252270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Antibody Reconstitution and Storage Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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